Cas no 2171241-00-0 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171241-00-0
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6249454
• PubChem ID: 165532204
• Update Time: 2025-05-20

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1574992
• 2171241-00-0

• Inchi： 1S/C25H26N4O5/c1-3-15(12-23(30)27-22-13-21(24(31)32)29(2)28-22)26-25(33)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,13,15,20H,3,12,14H2,1-2H3,(H,26,33)(H,31,32)(H,27,28,30)/t15-/m0/s1
• InChI Key： IQQGHCYBXJGAOB-HNNXBMFYSA-N
• SMILES： O(C(N[C@H](CC(NC1C=C(C(=O)O)N(C)N=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 123Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid

The compound 3-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid, with CAS No. 2171241-00-0, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and a carboxylic acid moiety. The stereochemistry at the pentanamide position (denoted by the (3S) configuration) plays a critical role in its biological activity and synthetic applications.

Recent studies have highlighted the importance of such molecules in drug discovery, particularly in the development of protease inhibitors and other enzyme-targeting agents. The Fmoc group, a well-known protecting group in peptide synthesis, contributes to the molecule's stability and solubility, making it an attractive candidate for various biochemical applications. The pyrazole ring, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the molecule's interactions with biological targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and peptide coupling reactions. The use of chiral resolution techniques ensures the correct stereochemistry at the pentanamide position, which is crucial for its biological activity. Researchers have also explored alternative synthetic pathways to improve yield and reduce costs, leveraging advancements in catalytic asymmetric synthesis.

The application of this compound extends beyond traditional pharmaceuticals. Its unique structure makes it a promising candidate for use in supramolecular chemistry and materials science. For instance, the carboxylic acid group can be used to form self-assembled monolayers or to mediate metal-ligand interactions in coordination polymers.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets with unprecedented accuracy. Molecular docking studies have revealed potential interactions with serine proteases and other enzymes, suggesting its role as a lead compound in drug discovery programs.

In conclusion, 3-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its structure, synthesis, and potential uses continue to be areas of active research, driven by advancements in synthetic methodology and computational modeling.